6-(Pyrrolidin-1-yl)pyrazin-2-amine
Overview
Description
“6-(Pyrrolidin-1-yl)pyrazin-2-amine” is a chemical compound with the molecular formula C8H12N4 . It is a nitrogen heterocycle used widely by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of pyrrolidine derivatives, such as “6-(Pyrrolidin-1-yl)pyrazin-2-amine”, can be achieved through various synthetic strategies. These include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . For instance, substituted pyrazine compounds have been synthesized using structure-based drug design .Molecular Structure Analysis
The molecular structure of “6-(Pyrrolidin-1-yl)pyrazin-2-amine” is characterized by a five-membered pyrrolidine ring and a pyrazin-2-amine group . The structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization .Physical And Chemical Properties Analysis
“6-(Pyrrolidin-1-yl)pyrazin-2-amine” has a molecular weight of 164.21 and a melting point of 157-158°C . It is a powder at room temperature .Scientific Research Applications
Synthetic Chemistry
6-(Pyrrolidin-1-yl)pyrazin-2-amine is a compound that has garnered attention in synthetic chemistry due to its potential in various chemosynthetic methodologies. These include multicomponent reactions, condensation reactions, intramolecular cyclizations, and tandem reactions, which are essential for the formation of carbon-hydrogen, carbon-carbon, and carbon-nitrogen bonds . The compound’s versatility makes it a valuable scaffold for developing new chemosynthetic strategies and drug development.
Medicinal Chemistry
In medicinal chemistry, 6-(Pyrrolidin-1-yl)pyrazin-2-amine serves as a privileged scaffold. Its structural framework is conducive to functionalization, which is crucial for the synthesis of molecules with potential therapeutic effects. The compound’s ability to undergo various reactions makes it a candidate for the development of novel medications .
Neurodegenerative Disease Research
The dysregulation of tropomyosin receptor kinases (TrkA/B/C) is a hallmark of several neurodegenerative diseases, including Parkinson’s, Huntington’s, and Alzheimer’s disease. Compounds like 6-(Pyrrolidin-1-yl)pyrazin-2-amine are being studied for their potential to modulate these kinases, which could lead to new treatments for these debilitating conditions .
Oncology
TrkA/B/C kinases are also known to drive tumorigenesis and metastatic potential in a range of human cancers. Research into compounds such as 6-(Pyrrolidin-1-yl)pyrazin-2-amine could provide insights into cancer treatment by targeting these kinases, potentially leading to novel anti-cancer therapies .
Development of Diagnostic Agents
The structural properties of 6-(Pyrrolidin-1-yl)pyrazin-2-amine make it suitable for the development of diagnostic agents, particularly in the form of radiofluorinated derivatives. These compounds can be used in imaging techniques to diagnose various diseases .
Drug Design and Discovery
The compound’s framework is beneficial in drug design and discovery, where it can be used to create new molecules with specific biological activities. Its reactivity and ability to bind to different biological targets make it a valuable tool in the search for new drugs .
Safety and Hazards
The safety information for “6-(Pyrrolidin-1-yl)pyrazin-2-amine” indicates that it may be harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
The future directions for “6-(Pyrrolidin-1-yl)pyrazin-2-amine” and its derivatives could involve further exploration of their biological activities and potential applications in drug discovery . The design of new pyrrolidine compounds with different biological profiles could be guided by understanding the influence of steric factors on biological activity and the different binding modes to enantioselective proteins .
properties
IUPAC Name |
6-pyrrolidin-1-ylpyrazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4/c9-7-5-10-6-8(11-7)12-3-1-2-4-12/h5-6H,1-4H2,(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRGYQBNAVLYUSQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC(=CN=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Pyrrolidin-1-yl)pyrazin-2-amine | |
CAS RN |
54015-46-2 |
Source
|
| Record name | 6-(pyrrolidin-1-yl)pyrazin-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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